Cas no 54256-51-8 (Methyl 4-octylbenzoate)

Methyl 4-octylbenzoate Properties

Names and Identifiers

• Methyl 4-octylbenzoate
• 4-octyl-Benzoic acid, methyl ester
• 4-Octylbenzoic acid methyl ester
• benzoic acid, 4-octyl-, methyl ester
• Methyl p-octylbenzoate
• DTXSID2068929
• SCHEMBL4308585
• CHEMBL2252116
• Q63398007
• 4-octyl-benzoic acid methyl ester
• MFCD06203813
• AS-8697
• methyl4-octylbenzoate
• CS-0327028
• 54256-51-8
• AKOS015958535
• Benzoic acid, 4-octyl-, methyl ester
• methyl 4-octylbenzoate
• +Expand

• MDL： MFCD06203813
• InChIKey： NKSKNAWLKUQLNY-UHFFFAOYSA-N
• Inchi： InChI=1S/C16H24O2/c1-3-4-5-6-7-8-9-14-10-12-15(13-11-14)16(17)18-2/h10-13H,3-9H2,1-2H3
• SMILES： CCCCCCCCC1=CC=C(C=C1)C(=O)OC

Computed Properties

• Exact Mass: 248.17772
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 9
• Monoisotopic Mass: 248.17763
• Heavy Atom Count: 18
• Complexity: 217
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.4
• Topological Polar Surface Area: 26.3

Experimental Properties

• PSA: 26.3
• Refractive Index: 1.493
• Boiling Point: 340.9°C at 760 mmHg
• Flash Point: 152.7°C
• Solubility: Insuluble (6.2E-3 g/L) (25 ºC),
• Density: 0.958±0.06 g/cm3 (20 ºC 760 Torr),